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Compound of Interest

Compound Name: Meranzin

Cat. No.: B015861 Get Quote

An In-depth Technical Guide to the Chemical Structure and Properties of Meranzin

Introduction
Meranzin is a naturally occurring coumarin, a class of organic compounds belonging to the

benzopyrone family.[1] It is found in various plant species, including the peels of Citrus maxima

(pomelo), Fructus aurantii, Triphasia trifolia, Cnidium monnieri, and Murraya exotica.[2][3][4][5]

This compound and its hydrated form, Meranzin hydrate, have garnered significant interest

within the scientific community due to their diverse and potent biological activities.[5] Research

has highlighted its potential as an anti-depressant, anti-inflammatory, analgesic, anti-fibrotic,

anti-proliferative, anti-atherosclerosis, and anti-bacterial agent.[2][5][6][7][8] This technical

guide provides a comprehensive overview of the chemical structure, physicochemical

properties, experimental protocols, and known signaling pathways of Meranzin.

Chemical Structure and Identifiers
Meranzin is chemically classified as a coumarin derivative.[1] Its structure features a

characteristic benzopyran-2-one core, substituted with a methoxy group and an epoxide-

containing side chain.[1][9] The specific stereochemistry of the epoxide group is crucial, with

the naturally occurring form being the (S)-enantiomer.[9]

Table 1: Chemical Identifiers for Meranzin and Meranzin Hydrate
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Identifier Meranzin Meranzin Hydrate

IUPAC Name

8-[[(2S)-3,3-dimethyloxiran-2-

yl]methyl]-7-methoxychromen-

2-one[9]

8-[(2S)-2,3-dihydroxy-3-

methylbutyl]-7-

methoxychromen-2-one[10]

CAS Number 23971-42-8[9] 5875-49-0[10]

Molecular Formula C₁₅H₁₆O₄[9] C₁₅H₁₈O₅[10]

Molecular Weight 260.29 g/mol [11] 278.30 g/mol [10]

InChIKey
LSZONYLDFHGRDP-

LBPRGKRZSA-N[9]

KGGUASRIGLRPAX-

UHFFFAOYSA-N[12]

Canonical SMILES

CC1(--INVALID-LINK--

CC2=C(C=CC3=C2OC(=O)C=

C3)OC)C[9]

CC(C)

(C(CC1=C(C=CC2=C1OC(=O)

C=C2)OC)O)O[12]

Physicochemical Properties
Meranzin is a crystalline solid at room temperature.[3] Its solubility profile is typical for

moderately polar organic compounds.

Table 2: Physicochemical Properties of Meranzin

Property Value

Physical Description White to off-white crystalline solid[3][11]

Melting Point 89-92 °C[11]

Boiling Point 414.8±45.0 °C (Predicted)[11]

Solubility

Soluble in DMSO, Chloroform,

Dichloromethane, Ethyl Acetate, Acetone[3][6]

[11]

Optical Activity
[α]/D -48.0 to -44.0° in chloroform (0.063 g/100

mL)[11]
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Spectroscopic Data
The structure of Meranzin has been elucidated using various spectroscopic techniques. Mass

spectrometry data is available, and techniques like GC-MS and LC-MS have been employed

for its analysis.[9][13] Nuclear Magnetic Resonance (NMR) spectroscopy (¹H NMR and ¹³C

NMR) and Infrared (IR) spectroscopy data have also been used for its characterization.[9][14]

[15]

Experimental Protocols
Extraction from Natural Sources
Meranzin can be isolated from various plant materials, such as the peel of Citrus maxima.[4] A

general workflow for its extraction is outlined below.
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Figure 1. General workflow for the extraction of Meranzin.
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General Synthesis Approach
While specific industrial synthesis protocols for Meranzin are not detailed in the provided

results, the synthesis of its core coumarin structure can be achieved through established

chemical reactions such as the Perkin reaction or Pechmann condensation.[16]
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Figure 2. Conceptual synthetic pathway for Meranzin.

Biological Activity and Signaling Pathways
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Meranzin and its hydrate exhibit a range of pharmacological effects, with their antidepressant

and anti-atherosclerosis activities being of particular interest. These effects are mediated

through the modulation of specific cellular signaling pathways.

Antidepressant Activity
The antidepressant-like effects of Meranzin hydrate are rapid and have been linked to the

activation of key signaling pathways in the brain, particularly in the hippocampus.[2][17][18]

One proposed mechanism involves the activation of the mTOR signaling pathway, which in turn

upregulates downstream synaptic proteins like Brain-Derived Neurotrophic Factor (BDNF).[18]

[19] Another related pathway implicated is the AMPA-ERK1/2-BDNF signaling cascade.[2]

Meranzin Hydrate
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Figure 3. mTOR signaling in Meranzin's antidepressant effect.

Anti-Atherosclerosis Activity
Meranzin has shown potential in alleviating atherosclerosis.[20] This is thought to occur

through the modulation of the TGF-β1/PI3K/AKT1 signaling pathway, which plays a role in the

proliferation, apoptosis, and migration of cells involved in the formation of atherosclerotic
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plaques.[20] By influencing this pathway, Meranzin may help regulate cholesterol efflux and

reduce inflammation within blood vessels.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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